LogP Shift and Pharmacokinetic Partitioning
1-(Naphthalene-1-sulfonyl)-pyrrolidine has a computed XLogP3-AA of 2.8, compared to a LogP of 2.49 for 1-(benzenesulfonyl)pyrrolidine—a difference of +0.31 log units [1][2]. This increase reflects the larger hydrocarbon surface area of the fused bicyclic naphthalene ring (10 aromatic carbons) vs. the monocyclic phenyl ring (6 aromatic carbons). In medicinal chemistry, a ΔlogP of approximately 0.3 units can produce a measurable shift in membrane permeability and plasma protein binding, which is relevant when the compound is used as a fragment or scaffold in lead optimization workflows.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA / LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.8 |
| Comparator Or Baseline | 1-(Benzenesulfonyl)pyrrolidine: LogP = 2.49 |
| Quantified Difference | ΔLogP = +0.31 (higher lipophilicity) |
| Conditions | Computed physicochemical properties (PubChem XLogP3-AA; Molbase LogP) |
Why This Matters
The 0.31-unit higher logP predicts reduced aqueous solubility and increased membrane partitioning for the naphthalene derivative, which directly impacts solubility-limited assay performance and pharmacokinetic behavior in cell-based or in vivo studies.
- [1] PubChem. (Naphthylsulfonyl)pyrrolidine. CID 18624638. CAS 1087640-38-7. XLogP3-AA = 2.8. View Source
- [2] Molbase. 1-(Benzenesulfonyl)pyrrolidine. CAS 5033-22-7. LogP = 2.49. View Source
